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Introduction
Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is

overexpressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of

numerous cancer types. This selective expression makes FAP an attractive target for

diagnostic imaging and targeted radionuclide therapy. [¹⁸F]F-FAPI-FUSCC-07 is a novel FAP-

specific PET tracer that has demonstrated high stability, favorable pharmacokinetic properties,

and high tumor uptake in preclinical and clinical studies, offering superior image contrast

compared to other FAPI tracers.[1][2] This document provides detailed protocols for the

radiolabeling of [¹⁸F]F-FAPI-FUSCC-07 and its application in preclinical PET imaging.

Signaling Pathway and Mechanism of Action
[¹⁸F]F-FAPI-FUSCC-07 targets FAP on the surface of CAFs. As a serine protease, FAP is

involved in the degradation of the extracellular matrix (ECM), which promotes tumor invasion,

migration, and angiogenesis. Upon intravenous administration, [¹⁸F]F-FAPI-FUSCC-07 binds to

FAP, leading to its accumulation at the tumor site, enabling visualization via PET imaging.
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Mechanism of [18F]F-FAPI-FUSCC-07 Uptake
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Caption: Mechanism of [¹⁸F]F-FAPI-FUSCC-07 uptake in the tumor microenvironment.
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Automated Radiosynthesis of [¹⁸F]F-FAPI-FUSCC-07
This protocol describes the automated synthesis of [¹⁸F]F-FAPI-FUSCC-07 using a

radiochemistry synthesis module. The precursor for this synthesis is NOTA-FAPI-FUSCC-07.

Workflow:
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[18F]F-FAPI-FUSCC-07 Automated Radiolabeling Workflow
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Caption: Automated radiolabeling workflow for [¹⁸F]F-FAPI-FUSCC-07.
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Materials:

NOTA-FAPI-FUSCC-07 precursor

[¹⁸F]Fluoride in [¹⁸O]water

Anion exchange cartridge (e.g., QMA)

Elution solution (e.g., K₂CO₃/K₂₂₂)

Reaction solvent (e.g., Acetonitrile)

Semi-preparative HPLC system

C18 column

Sterile saline for injection

Sterile filters (0.22 µm)

Procedure:

Produce [¹⁸F]fluoride via proton bombardment of [¹⁸O]water in a cyclotron.

Trap the aqueous [¹⁸F]fluoride on a pre-conditioned anion exchange cartridge.

Elute the [¹⁸F]fluoride into the reaction vessel using an appropriate eluent.

Azeotropically dry the [¹⁸F]fluoride by heating under a stream of nitrogen.

Dissolve the NOTA-FAPI-FUSCC-07 precursor in the reaction solvent and add it to the

reaction vessel.

Heat the reaction mixture at a specified temperature for a designated time to facilitate

radiolabeling.

After cooling, purify the crude reaction mixture using a semi-preparative HPLC system

equipped with a C18 column.
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Collect the fraction corresponding to [¹⁸F]F-FAPI-FUSCC-07.

Remove the HPLC solvent under reduced pressure and reformulate the final product in

sterile saline for injection.

Pass the final product through a 0.22 µm sterile filter into a sterile vial.

Quality Control
Radiochemical Purity and Identity:

Method: Analytical High-Performance Liquid Chromatography (HPLC).

Column: C18 analytical column.

Mobile Phase: A gradient of acetonitrile and water (with 0.1% TFA).

Detection: UV detector (at a wavelength appropriate for the FAPI molecule) and a

radioactivity detector.

Acceptance Criteria: Radiochemical purity >95%. The retention time of the radioactive peak

should match that of the non-radioactive F-FAPI-FUSCC-07 reference standard.

Stability:

In Vitro: Incubate the final product in phosphate-buffered saline (PBS) and fetal bovine

serum (FBS) at 37°C for up to 4 hours.[1][2] Analyze samples at various time points by

analytical HPLC to assess for degradation.[1][2]

In Vivo: Stability can be inferred from the low uptake in bone during preclinical imaging

studies, which would be high if significant defluorination occurred.

Preclinical PET/CT Imaging in Tumor-Bearing Mice
Animal Model:

Human glioma U87MG tumor-bearing mice are a suitable model for evaluating [¹⁸F]F-FAPI-
FUSCC-07.[1]
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Procedure:

Anesthetize the tumor-bearing mice using a suitable anesthetic agent (e.g., isoflurane).

Administer approximately 3.7-7.4 MBq of [¹⁸F]F-FAPI-FUSCC-07 intravenously via the tail

vein.

Acquire dynamic or static PET images at specified time points post-injection (e.g., 30, 60,

and 120 minutes).

Perform a CT scan for anatomical co-registration.

Reconstruct the PET/CT images and analyze the tracer uptake in various organs and the

tumor.

For blocking studies, co-inject a non-radioactive FAP inhibitor to confirm the specificity of

tracer uptake.

Data Presentation
Table 1: Radiosynthesis and Quality Control of FAPI
Tracers

Parameter
[¹⁸F]F-FAPI-FUSCC-
07

[¹⁸F]F-FAPI-42 [¹⁸F]F-FAPI-74

Radiochemical Yield High - -

Radiochemical Purity >95% >95% >95%

Stability in PBS/FBS High High High

Hydrophilicity (logP) Hydrophilic - -

Data for [¹⁸F]F-FAPI-42 and [¹⁸F]F-FAPI-74 are included for comparative context where

available in the public domain.

Table 2: Preclinical Biodistribution of [¹⁸F]F-FAPI-
FUSCC-07 in U87MG Tumor-Bearing Mice (%ID/g)
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Organ 30 min p.i. 60 min p.i. 120 min p.i.

Blood - - -

Heart - - -

Lung - - -

Liver - - -

Spleen - - -

Pancreas - - -

Stomach - - -

Intestine - - -

Kidney - - -

Muscle - - -

Bone - - -

Tumor Strong Uptake
Strong Uptake &

Retention

Strong Uptake &

Retention

Specific quantitative data from the primary literature should be inserted here. The provided

information indicates strong tumor uptake and prolonged retention.[1]

Table 3: Comparison of Tumor Uptake and Target-to-
Background Ratios

Tracer Tumor Uptake (SUVmax) Target-to-Blood Pool Ratio

[¹⁸F]F-FAPI-FUSCC-07 Significantly Higher Improved

[¹⁸F]F-FAPI-42 Lower Lower

[¹⁸F]F-FAPI-74 Lower Lower

Clinical imaging results indicated significantly higher tumor uptake and improved target-to-

blood pool ratios for [¹⁸F]F-FAPI-FUSCC-07 compared to the other tracers.[1][2]
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Conclusion
[¹⁸F]F-FAPI-FUSCC-07 is a promising PET tracer for imaging FAP expression in tumors. The

provided protocols for its automated radiolabeling and preclinical application, along with the

summarized data, offer a valuable resource for researchers and professionals in the field of

oncology and drug development. Its superior imaging characteristics suggest its potential for

enhanced diagnostic precision in a variety of cancers.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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